Cas no 2227761-81-9 ((2R)-1-(2-bromo-4,6-dimethoxyphenyl)propan-2-ol)

• Product Name: (2R)-1-(2-bromo-4,6-dimethoxyphenyl)propan-2-ol
• CAS No: 2227761-81-9
• MF: C₁₁H₁₅BrO₃
• MW: 275.139003038406
• CID: 5985610
• PubChem ID: 165717178
• Update Time: 2025-05-24

(2R)-1-(2-bromo-4,6-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-bromo-4,6-dimethoxyphenyl)propan-2-ol
• 2227761-81-9
• EN300-1938195

• Inchi： 1S/C11H15BrO3/c1-7(13)4-9-10(12)5-8(14-2)6-11(9)15-3/h5-7,13H,4H2,1-3H3/t7-/m1/s1
• InChI Key： MCIMVAAJRLFKBF-SSDOTTSWSA-N
• SMILES： BrC1=CC(=CC(=C1C[C@@H](C)O)OC)OC

Computed Properties

• Exact Mass: 274.02046g/mol
• Monoisotopic Mass: 274.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.7Ų

Additional information on (2R)-1-(2-bromo-4,6-dimethoxyphenyl)propan-2-ol

Comprehensive Overview of (2R)-1-(2-bromo-4,6-dimethoxyphenyl)propan-2-ol (CAS No. 2227761-81-9)

The compound (2R)-1-(2-bromo-4,6-dimethoxyphenyl)propan-2-ol (CAS No. 2227761-81-9) is a chiral organic molecule featuring a brominated dimethoxyphenyl group and a secondary alcohol functionality. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the bromo and dimethoxy substituents enhances its reactivity, enabling diverse synthetic applications. Researchers are increasingly interested in this compound due to its potential role in asymmetric synthesis and drug discovery.

In recent years, the demand for chiral building blocks like (2R)-1-(2-bromo-4,6-dimethoxyphenyl)propan-2-ol has surged, driven by advancements in enantioselective catalysis and green chemistry. The compound’s CAS No. 2227761-81-9 is frequently searched in academic databases, reflecting its relevance in modern organic synthesis. Its stereochemical purity (2R configuration) is critical for applications requiring high enantiomeric excess, such as the development of bioactive molecules.

The synthesis of (2R)-1-(2-bromo-4,6-dimethoxyphenyl)propan-2-ol often involves bromination and stereoselective reduction steps. Optimizing these processes is a hot topic in synthetic chemistry forums, with researchers exploring catalytic methods to improve yield and sustainability. The compound’s dimethoxyphenyl moiety is particularly noteworthy, as it resembles motifs found in natural products and FDA-approved drugs, sparking interest in its derivatization.

From an analytical perspective, CAS No. 2227761-81-9 is characterized using techniques like NMR, HPLC, and mass spectrometry. These methods ensure the compound’s identity and purity, which are essential for regulatory compliance and reproducibility in research. The bromo group’s distinct spectroscopic signature aids in structural confirmation, while chiral chromatography validates its enantiopurity.

Beyond academia, industries are exploring (2R)-1-(2-bromo-4,6-dimethoxyphenyl)propan-2-ol for scalable applications. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it a candidate for constructing complex architectures. Environmental considerations also drive innovation, with studies focusing on solvent-free or bio-based synthesis routes for this compound.

In summary, (2R)-1-(2-bromo-4,6-dimethoxyphenyl)propan-2-ol (CAS No. 2227761-81-9) exemplifies the intersection of chirality, functionality, and sustainability in chemical research. Its versatility ensures continued relevance in both academic and industrial settings, aligning with global trends toward precision synthesis and greener methodologies.